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Compound of Interest

6-Bromo-2-hydroxy-3-
Compound Name:

methoxybenzaldehyde

cat. No.: B1663258

Technical Guide: 6-Bromo-2-hydroxy-3-
methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-2-hydroxy-3-methoxybenzaldehyde is a substituted aromatic aldehyde that serves
as a crucial building block in organic synthesis. Its unique substitution pattern, featuring a
bromine atom, a hydroxyl group, and a methoxy group on the benzaldehyde core, makes it a
versatile reagent for the synthesis of complex molecules, including natural products and
biologically active compounds. This technical guide provides a comprehensive overview of its
properties, key experimental protocols involving its use, and its role in specific synthetic
pathways.

Chemical Properties and Identifiers

The fundamental properties of 6-Bromo-2-hydroxy-3-methoxybenzaldehyde are
summarized below, providing essential information for its handling, storage, and application in
experimental settings.
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Property

Value

CAS Number

20035-41-0[1][2]

Molecular Formula

CsH7Bros[2]

Molecular Weight 231.04 g/mol [1][2]
Light yellow to yellow to orange
Appearance
powder/crystal[3][4]
Melting Point 102-105 °CJ[1]
Purity >98%[1]
InChl Key JUPJZUTYDWXZAQ-UHFFFAOYSA-N[1]

SMILES String

COclcce(Br)c(C=0)c10[1]

MDL Number MFCDO00046152[1]
Soluble in DMSO (=241.7 mg/mL) and Ethanol
Solubility (=8.76 mg/mL with sonication). Insoluble in

water.[5]

Safety and Handling

Appropriate safety measures are critical when handling 6-Bromo-2-hydroxy-3-

methoxybenzaldehyde. The compound is classified with the following hazard codes: H315

(causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory

irritation).[1]
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Safety Information Details

Signal Word Warning[1]

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3[1]
Target Organs Respiratory system[1]

Personal Protective Equipment (PPE) Dust mask type N95 (US), eyeshields, gloves|[1]

Store at room temperature in a dry place.[6]
Storage )
Some suppliers recommend storage at -20°C.[5]

Experimental Protocols

6-Bromo-2-hydroxy-3-methoxybenzaldehyde is a key starting material in multi-step
syntheses. A notable application is in the total synthesis of (x)-norannuradhapurine.[1][3] The
initial step in this synthesis involves the protection of the hydroxyl group via benzylation.

Protocol: Benzylation of 6-Bromo-2-hydroxy-3-methoxybenzaldehyde

This protocol describes the synthesis of 2-benzyloxy-6-bromo-3-methoxybenzaldehyde, the
first intermediate in the synthesis of (£)-norannuradhapurine.[3]

Materials:

6-Bromo-2-hydroxy-3-methoxybenzaldehyde

Benzyl chloride

Potassium carbonate (K2COs)

Acetone

Procedure:

e A mixture of 6-Bromo-2-hydroxy-3-methoxybenzaldehyde, an excess of potassium
carbonate, and a suitable amount of benzyl chloride is prepared in acetone.
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e The reaction mixture is refluxed for a period of 12 hours to ensure the completion of the
reaction.

 After reflux, the mixture is cooled to room temperature.
e The inorganic salts (potassium carbonate and potassium chloride) are removed by filtration.
e The solvent (acetone) is evaporated from the filtrate under reduced pressure.

e The resulting residue is then recrystallized from ethanol to yield the pure product, 2-
benzyloxy-6-bromo-3-methoxybenzaldehyde, as a green solid.[3]

Expected Yield: 92.4%][3] Melting Point of Product: 53-54°C[3]

Synthetic Pathway Visualization

The following diagram illustrates the synthetic workflow from 6-Bromo-2-hydroxy-3-
methoxybenzaldehyde to (+)-norannuradhapurine, highlighting its role as a foundational
precursor.

Click to download full resolution via product page
Caption: Synthetic route to (£)-Norannuradhapurine.

Applications and Biological Activity

Beyond its role as a synthetic intermediate, 6-Bromo-2-hydroxy-3-methoxybenzaldehyde
has been identified as a biologically active molecule.

o Precursor in Total Synthesis: It is a documented starting material for the synthesis of various
complex molecules, including antihypertensive natural products S-(+)-XJP and R-(-)-XJP.

e |IRE-1a Inhibitor: The compound has been identified as an inhibitor of IRE-1a (Inositol-
requiring enzyme 1 alpha) with an IC50 value of 0.08 uM.[7][8] IRE-1a is a key sensor of
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endoplasmic reticulum (ER) stress and a crucial component of the unfolded protein response
(UPR). Its inhibition is an area of interest for therapeutic intervention in diseases associated
with ER stress, such as cancer and metabolic disorders.

This dual role as both a versatile synthetic precursor and a biologically active molecule
underscores the importance of 6-Bromo-2-hydroxy-3-methoxybenzaldehyde in medicinal
chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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